Cas no 694533-15-8 (N-(2-methoxyethyl)Cyclopentanamine)

• Product Name: N-(2-methoxyethyl)Cyclopentanamine
• CAS No: 694533-15-8
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD09971615
• CID: 2109675
• PubChem ID: 28425763
• Update Time: 2025-10-20

N-(2-methoxyethyl)Cyclopentanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)Cyclopentanamine
• 694533-15-8
• CHEMBL4549161
• EN300-32448
• AKOS000228365
• N-(2-methoxyethyl)cyclopentylamine
• SCHEMBL5482641
• KQJSKPGDJLWHCN-UHFFFAOYSA-N
• DA-41663

• MDL： MFCD09971615
• Inchi： 1S/C8H17NO/c1-10-7-6-9-8-4-2-3-5-8/h8-9H,2-7H2,1H3
• InChI Key： KQJSKPGDJLWHCN-UHFFFAOYSA-N
• SMILES： O(C)CCNC1CCCC1

Computed Properties

• Exact Mass: 143.131014166Da
• Monoisotopic Mass: 143.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 79.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-(2-methoxyethyl)Cyclopentanamine

In-Depth Analysis of N-(2-methoxyethyl)Cyclopentanamine (CAS No. 694533-15-8): Properties, Applications, and Industry Trends

N-(2-methoxyethyl)Cyclopentanamine (CAS No. 694533-15-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This secondary amine derivative combines a cyclopentylamine core with a 2-methoxyethyl side chain, offering versatile reactivity for synthetic applications. As researchers explore novel amine-based intermediates, this compound has emerged as a candidate for drug discovery projects targeting neurological and metabolic pathways.

The molecular structure of N-(2-methoxyethyl)Cyclopentanamine features a five-membered carbocyclic ring connected to a polar methoxyethyl moiety, creating an interesting balance between lipophilicity and water solubility. Recent studies highlight its potential as a building block for bioactive molecules, particularly in the development of GPCR-targeting compounds – a hot topic in current medicinal chemistry. The ether linkage in its structure provides metabolic stability while maintaining sufficient polarity for drug-like properties, addressing the industry's growing demand for optimized pharmacokinetic profiles.

In synthetic chemistry applications, 694533-15-8 serves as a valuable intermediate for constructing more complex architectures. Its secondary amine functionality allows for diverse derivatization through acylation, alkylation, or reductive amination reactions. The compound's stability under various reaction conditions makes it particularly useful for parallel synthesis approaches, which are increasingly important in high-throughput screening programs. Researchers searching for "cyclopentylamine derivatives" or "methoxyethylamine applications" will find this compound relevant to their work in fragment-based drug design.

From a regulatory perspective, N-(2-methoxyethyl)Cyclopentanamine falls into the category of research chemicals with no current usage restrictions. However, proper handling protocols should always be followed, as with any laboratory chemical. The compound's physicochemical properties (including its boiling point, solubility characteristics, and stability data) are becoming increasingly documented in scientific literature, addressing common queries from synthetic chemists about "amine compound storage conditions" and "polar group effects on reactivity".

Emerging applications for this compound include its use in material science as a precursor for functionalized polymers. The combination of cyclic and ether functionalities offers interesting possibilities for creating smart materials with tunable properties. This aligns with current industry trends toward multi-functional intermediates that can serve multiple research purposes. Analytical methods for characterizing 694533-15-8, including HPLC, GC-MS, and NMR techniques, are well-established, providing researchers with reliable tools for quality control.

Environmental and safety considerations for N-(2-methoxyethyl)Cyclopentanamine follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper engineering controls and personal protective equipment are recommended when handling the compound in powder or solution form. The growing body of data on similar amino ether compounds helps researchers make informed decisions about its use in various experimental settings.

Market availability of CAS 694533-15-8 has increased in recent years to meet rising demand from pharmaceutical and academic research sectors. Suppliers typically offer the compound in various purity grades, with ≥98% purity being the most common specification for research applications. This availability supports its growing use in medicinal chemistry optimization programs, particularly those exploring CNS-active compounds – a major focus area in current drug development.

Future research directions for this compound may explore its potential in catalysis or as a ligand in metal-organic frameworks (MOFs). The electron-donating properties of its methoxy group combined with the conformational restriction from the cyclopentyl ring create interesting possibilities for molecular recognition applications. These potential uses address frequent search queries about "novel amine applications" and "heterocyclic compound innovations" in scientific databases.

In conclusion, N-(2-methoxyethyl)Cyclopentanamine represents an interesting case study in the evolving landscape of specialty chemical intermediates. Its balanced molecular properties and versatile reactivity make it a valuable tool for researchers across multiple disciplines. As the scientific community continues to explore structure-activity relationships in drug design and functional material development, compounds like 694533-15-8 will likely see expanded applications in cutting-edge research projects.